Cas no 2034583-77-0 (N-(1,2-oxazol-3-yl)-1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide)

• Product Name: N-(1,2-oxazol-3-yl)-1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide
• CAS No: 2034583-77-0
• MF: C₁₃H₁₂N₈O₂
• MW: 312.286780357361
• CID: 6226191
• PubChem ID: 119100967
• Update Time: 2025-10-29

N-(1,2-oxazol-3-yl)-1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,2-oxazol-3-yl)-1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide
• F6495-5119
• 1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-(isoxazol-3-yl)azetidine-3-carboxamide
• N-(1,2-oxazol-3-yl)-1-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]azetidine-3-carboxamide
• N-(1,2-oxazol-3-yl)-1-[6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl]azetidine-3-carboxamide
• 2034583-77-0
• AKOS026701718

• Inchi： 1S/C13H12N8O2/c22-13(18-10-1-2-23-19-10)9-4-20(5-9)11-3-12(16-7-15-11)21-8-14-6-17-21/h1-3,6-9H,4-5H2,(H,18,19,22)
• InChI Key： YFHCUSVABBMSKO-UHFFFAOYSA-N
• SMILES： O=C(C1CN(C2C=C(N3C=NC=N3)N=CN=2)C1)NC1C=CON=1

Computed Properties

• Exact Mass: 312.10832166g/mol
• Monoisotopic Mass: 312.10832166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 115Ų

Additional information on N-(1,2-oxazol-3-yl)-1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide

Comprehensive Analysis of N-(1,2-oxazol-3-yl)-1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide (CAS No. 2034583-77-0)

In the rapidly evolving field of medicinal chemistry, N-(1,2-oxazol-3-yl)-1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide (CAS No. 2034583-77-0) has emerged as a compound of significant interest. This molecule, characterized by its unique heterocyclic structure, combines an oxazole ring, a triazole moiety, and a pyrimidine core, making it a promising candidate for various biomedical applications. Researchers are particularly intrigued by its potential role in targeting specific enzymatic pathways, which aligns with the growing demand for precision medicine and personalized therapeutics.

The structural complexity of N-(1,2-oxazol-3-yl)-1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide offers a versatile scaffold for drug development. The presence of both 1,2,4-triazole and pyrimidine rings is noteworthy, as these motifs are frequently found in FDA-approved drugs for their ability to modulate protein-protein interactions and enzyme activity. Recent studies have explored its potential as a kinase inhibitor, a hot topic in oncology research due to the critical role kinases play in cancer cell proliferation. This has led to increased searches for "kinase inhibitors with triazole derivatives" and "pyrimidine-based therapeutics" in scientific databases.

Another area of interest is the compound's azetidine-3-carboxamide component, which contributes to its pharmacokinetic properties. Azetidine rings are known to enhance metabolic stability and bioavailability, addressing a common challenge in drug design. This has sparked discussions in forums and publications about "improving drug half-life with azetidine motifs," reflecting the compound's relevance to modern pharmaceutical innovation. Additionally, its potential applications in inflammatory and autoimmune diseases have been speculated, given the structural similarities to known immunomodulators.

From a synthetic chemistry perspective, the preparation of N-(1,2-oxazol-3-yl)-1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide involves multi-step reactions, including palladium-catalyzed cross-coupling and cyclization techniques. These methods are frequently searched by chemists looking for "efficient synthesis of triazole-pyrimidine hybrids" or "oxazole functionalization strategies." The compound's CAS No. 2034583-77-0 serves as a unique identifier in chemical databases, facilitating patent searches and regulatory compliance.

In the context of AI-driven drug discovery, N-(1,2-oxazol-3-yl)-1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide has been featured in machine learning models predicting binding affinities. This aligns with the surge in searches for "AI in small molecule design" and "computational chemistry for heterocycles." Its structural features make it a valuable case study for algorithms aiming to optimize drug-like properties, such as logP and polar surface area.

Environmental and safety profiles of this compound are also under investigation, with particular attention to its biodegradability and ecotoxicity. These aspects are critical given the increasing regulatory focus on "green chemistry principles" and "sustainable pharmaceutical manufacturing." Preliminary data suggest that the compound's stability under physiological conditions may reduce environmental persistence, a topic gaining traction in ESG (Environmental, Social, and Governance) discussions within the pharmaceutical industry.

In summary, N-(1,2-oxazol-3-yl)-1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide (CAS No. 2034583-77-0) represents a multifaceted compound with broad implications for drug discovery, computational chemistry, and sustainable science. Its unique architecture continues to inspire research across disciplines, answering pressing questions in modern therapeutics and molecular design.